2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine

• IUPAC Name: 3-(furan-2-yl)-1-[3-(1-pyrimidin-2-ylpiperidin-4-yl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H26N4O2/c25-19(5-4-18-3-1-14-26-18)24-13-8-17(15-24)16-6-11-23(12-7-16)20-21-9-2-10-22-20/h1-3,9-10,14,16-17H,4-8,11-13,15H2
• InChI Key: QVWCXADERWYUDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2CCN(C2)C(=O)CCC3=CC=CO3)C4=NC=CC=N4
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine, also known as FP-PTP, is a potent inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in the regulation of cellular signaling pathways, making them an attractive target for drug development. FP-PTP has been shown to have promising potential as a therapeutic agent for the treatment of various diseases, including cancer and autoimmune disorders.

Mechanism of Action

2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine works by binding to the active site of PTPs, thereby inhibiting their enzymatic activity. This leads to the modulation of cellular signaling pathways, which can have various effects depending on the specific PTP targeted. The inhibition of PTPs by 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been shown to have anti-tumor and immunosuppressive effects, as well as potential therapeutic applications in other diseases.
Biochemical and Physiological Effects:
2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been shown to have various biochemical and physiological effects. In addition to its anti-tumor and immunosuppressive effects, 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. This can have implications for the treatment of cancer, as tumors require a blood supply to grow and spread.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine is its potency as a PTP inhibitor. This makes it a valuable tool for researchers studying the role of PTPs in cellular signaling pathways and disease. However, the complex synthesis of 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine can make it difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine. One area of interest is in the development of more potent and selective PTP inhibitors. This could lead to the development of more effective therapies for various diseases, including cancer and autoimmune disorders.
Another area of research is in the identification of specific PTPs that are involved in the development and progression of certain diseases. This could lead to the development of targeted therapies that are more effective and have fewer side effects than current treatments.
In conclusion, 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine is a potent inhibitor of PTPs that has shown promising potential as a therapeutic agent for the treatment of various diseases. Its complex synthesis and potent inhibitory effects make it a valuable tool for researchers studying cellular signaling pathways and disease. Further research is needed to fully understand the potential of 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine and its future applications in medicine.

Synthesis Methods

The synthesis of 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine involves a series of chemical reactions, starting with the preparation of the pyrimidine core. This is followed by the addition of the piperidine and pyrrolidine rings, as well as the furyl and propanoyl groups. The final product is purified using various chromatographic techniques. The synthesis of 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine is a complex process that requires expertise in synthetic organic chemistry.

Scientific Research Applications

2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been extensively studied for its potential therapeutic applications. One of the areas of research has been in the treatment of cancer. PTPs are known to play a role in the development and progression of cancer, and the inhibition of these enzymes has been shown to have anti-tumor effects. 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.
Another area of research has been in the treatment of autoimmune disorders. PTPs are involved in the regulation of immune responses, and the inhibition of these enzymes has been shown to have immunosuppressive effects. 2-(4-{1-[3-(2-furyl)propanoyl]-3-pyrrolidinyl}-1-piperidinyl)pyrimidine has been shown to have potential as a therapeutic agent for the treatment of autoimmune disorders such as multiple sclerosis and rheumatoid arthritis.